Cas no 33228-82-9 (19,20-Dehydroervatamin)

• Product Name: 19,20-Dehydroervatamin
• CAS No: 33228-82-9
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 2048793
• PubChem ID: 14707491
• Update Time: 2025-04-21

19,20-Dehydroervatamin Chemical and Physical Properties

Names and Identifiers

• 19,20-Dehydroervatamin
• 19,20-Didehydroervatamine
• 19-Dehydroervatamin
• 4-ethylidene-2-methyl-6-oxo-2,3,4,4a,5,6,7,12-octahydro-1H-pyrido[3',4':4,5]cyclohepta[1,2-b]indole-12a-carboxylic acid methyl ester
• methyl (3R,7E,8S)-7-ethylidene-5-methyl-10-oxo-5,12-diazatetracyclo[9.7.0.03,8.013,18]octadeca-1(11),13,15,17-tetraene-3-carboxylate
• Methyl (3R,7E,8S)-7-ethylidene-5-methyl-10-oxo-5,12-diazatetracyclo(9.7.0.0,.0,)octadeca-1(11),13,15,17-tetraene-3-carboxylic acid
• methyl (3R,7E,8S)-7-ethylidene-5-methyl-10-oxo-5,12-diazatetracyclo(9.7.0.03,8.013,18)octadeca-1(11),13,15,17-tetraene-3-carboxylate
• Methyl (3R,7E,8S)-7-ethylidene-5-methyl-10-oxo-5,12-diazatetracyclo[9.7.0.0,.0,]octadeca-1(11),13,15,17-tetraene-3-carboxylic acid
• 33228-82-9

• Inchi： 1S/C21H24N2O3/c1-4-13-11-23(2)12-21(20(25)26-3)10-15-14-7-5-6-8-17(14)22-19(15)18(24)9-16(13)21/h4-8,16,22H,9-12H2,1-3H3/b13-4+
• InChI Key： NFUNVPXUVUEVKF-YIXHJXPBSA-N
• SMILES： COC(C12CC3=C(NC4C3=CC=CC=4)C(=O)CC1/C(=C/C)/CN(C)C2)=O

Computed Properties

• Exact Mass: 352.17869263Da
• Monoisotopic Mass: 352.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.215
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ervatamia alkaloids